Cas no 41417-03-2 (1,4-Cyclododecanediol)

1,4-Cyclododecanediol structure
Product name:1,4-Cyclododecanediol
1,4-Cyclododecanediol Chemical and Physical Properties
Names and Identifiers
-
- cyclododecane-1,4-diol
- SCHEMBL6911241
- DTXCID001025192
- DOQRCURARDRZJT-UHFFFAOYSA-N
- 41417-03-2
- DTXSID20885831
- 1,4-Cyclododecanediol
- cyclododecan-1,4-diol
-
- Inchi: InChI=1S/C12H24O2/c13-11-7-5-3-1-2-4-6-8-12(14)10-9-11/h11-14H,1-10H2
- InChI Key: DOQRCURARDRZJT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 200.177630004Da
- Monoisotopic Mass: 200.177630004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
- XLogP3: 2.2
Experimental Properties
- Density: 0.968
- Boiling Point: 354 ºC
- Flash Point: 167 ºC
1,4-Cyclododecanediol Related Literature
-
Md. Raihan Sarkar,Stephen G. Bell Catal. Sci. Technol. 2020 10 5983
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